Cas no 114117-42-9 (Boc-K-4-acetamidophen)

• Product Name: Boc-K-4-acetamidophen
• CAS No: 114117-42-9
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• MDL: MFCD01317028
• CID: 136569
• PubChem ID: 56777163
• Update Time: 2025-06-30

Boc-K-4-acetamidophen Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Acetamidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (S)-N-alpha-t-Butyloxycarbonyl-4-acetylaMinophenylalanine
• Boc-4-(acetyl-amino)-L-phenylalanine
• Boc-L-4-acetamidophe
• BOC-PHE(4-NHAC)-OH
• L-Phenylalanine,4-(acetylamino)-N-[(1,1-dimethylethoxy)carbonyl]-
• BOC-L-PHE(4-NH-AC)
• BOC-S-PHE-(4-NHAC)-OH
• N-Boc-L-p-acetylamido-phenylalanine
• Boc-L-Phe(4-NHAc)-OH
• N-ALPHA-T-BUTOXYCARBONYL-4-ACETAMIDO-L-PHENYLALANINE
• Boc-4-(acetyl-amino)-L-phenylalanine≥ 98% (HPLC)
• L-Phenylalanine, 4-(acetylamino)-N-[(1,1-dimethylethoxy)carbonyl]-
• PS-12421
• MFCD01317028
• AKOS016843780
• CS-0207766
• 114117-42-9
• SCHEMBL24513846
• (2S)-3-(4-acetamidophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-acetamidophenyl)propanoic acid
• (S)-3-(4-acetamidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• DB-252793
• 4-(Acetylamino)-N-[(1,1-dimethylethoxy)carbonyl]-l-phenylalanine
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-ACETAMIDOPHENYL)PROPANOIC ACID
• G67967
• Boc-K-4-acetamidophen

• MDL： MFCD01317028
• Inchi： 1S/C16H22N2O5/c1-10(19)17-12-7-5-11(6-8-12)9-13(14(20)21)18-15(22)23-16(2,3)4/h5-8,13H,9H2,1-4H3,(H,17,19)(H,18,22)(H,20,21)/t13-/m0/s1
• InChI Key： ZVPYVOLFCSHVSR-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)NC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.15300
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73000
• LogP: 2.62930

Boc-K-4-acetamidophen Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-K-4-acetamidophen

Comprehensive Overview of Boc-K-4-acetamidophen (CAS No. 114117-42-9): Properties, Applications, and Research Insights

Boc-K-4-acetamidophen (CAS No. 114117-42-9) is a specialized N-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for preventing unwanted side reactions during solid-phase peptide synthesis (SPPS). Its molecular structure combines the 4-acetamidophenol moiety with a lysine (K) backbone, making it a versatile intermediate for designing bioactive peptides and drug candidates.

In recent years, the demand for Boc-protected amino acids like Boc-K-4-acetamidophen has surged due to their role in targeted drug delivery and bioconjugation. Researchers are particularly interested in its potential applications in cancer therapeutics and immunomodulation, aligning with the growing focus on precision medicine. The compound’s stability under acidic conditions (thanks to the Boc group) and compatibility with Fmoc chemistry further enhance its utility in high-throughput screening platforms.

From a synthetic chemistry perspective, CAS No. 114117-42-9 is often employed to introduce 4-acetamidophenol into peptide chains, enabling the study of structure-activity relationships (SAR). Its unique properties have also sparked interest in nanotechnology, where it serves as a linker for functionalized nanoparticles. A common query among scientists is how to optimize the deprotection efficiency of the Boc group in complex matrices—a topic frequently discussed in peptide chemistry forums.

The compound’s relevance extends to proteomics and enzyme inhibition studies, where its modified lysine side chain mimics post-translational modifications. Recent PubMed publications highlight its use in developing kinase inhibitors, addressing the rising demand for personalized therapeutics. Additionally, its HPLC purity (>98%) and low racemization risk make it a preferred choice for GMP-grade manufacturing.

Environmental and safety profiles of Boc-K-4-acetamidophen are another hot topic. While it is not classified as hazardous, proper handling protocols are emphasized in lab safety guidelines. Its biodegradability and compliance with REACH regulations align with the green chemistry movement, a priority for modern pharmaceutical companies.

In summary, Boc-K-4-acetamidophen (CAS No. 114117-42-9) bridges organic chemistry and biomedical innovation, offering solutions for drug discovery challenges. Its multifaceted applications—from peptide vaccines to biomaterials engineering—underscore its importance in contemporary research. For those exploring custom peptide synthesis or structure-based drug design, this compound remains an indispensable tool.